Cas no 85312-29-4 (2-Methoxy-5,5-dimethylcyclohex-2-enone)

• Product Name: 2-Methoxy-5,5-dimethylcyclohex-2-enone
• CAS No: 85312-29-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2129466
• Update Time: 2023-08-04

2-Methoxy-5,5-dimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5,5-dimethyl-2-Cyclohexen-1-one
• 2-Methoxy-5,5-dimethylcyclohex-2-enone
• 2-methoxy-5,5-dimethylcyclohex-2-en-1-one
• JRGZHRJEKVTXCX-UHFFFAOYSA-N
• 2-methoxy-5,5-dimethyl-cyclohex-2-enone
• Y6429

• Inchi： 1S/C9H14O2/c1-9(2)5-4-8(11-3)7(10)6-9/h4H,5-6H2,1-3H3
• InChI Key： JRGZHRJEKVTXCX-UHFFFAOYSA-N
• SMILES： O(C)C1=CCC(C)(C)CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 26.3